Cas no 1807118-39-3 (Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate)

• Product Name: Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate
• CAS No: 1807118-39-3
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 4974019
• Update Time: 2025-08-05

Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate

• Inchi： 1S/C9H8BrFO3/c1-14-9(13)4-6-7(11)2-5(10)3-8(6)12/h2-3,12H,4H2,1H3
• InChI Key： JGVPEPBYXCNLHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate

Comprehensive Overview of Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807118-39-3): Properties, Applications, and Industry Insights

Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate (CAS No. 1807118-39-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated and brominated phenylacetate derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. The presence of both hydroxyl and ester functional groups enhances its reactivity, making it valuable for cross-coupling reactions and drug discovery applications.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate. Researchers frequently search for "fluorinated building blocks for medicinal chemistry" or "halogenated phenylacetate synthesis," reflecting its relevance in modern high-throughput screening platforms. The compound's selective reactivity aligns with industry demands for sustainable synthetic routes, as evidenced by its inclusion in studies exploring C-H activation methodologies.

From a structural perspective, the 4-bromo-2-fluoro substitution pattern offers distinct electronic effects that influence regioselectivity in subsequent reactions. This characteristic has been leveraged in developing kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

The compound's stability under ambient storage conditions and compatibility with common organic solvents (e.g., DCM, THF) make it practical for laboratory use. Industry reports highlight growing demand for halogenated pharmaceutical intermediates, with Methyl 4-bromo-2-fluoro-6-hydroxyphenylacetate positioned as a key material for structure-activity relationship (SAR) studies. Its molecular weight (277.08 g/mol) and lipophilicity parameters (calculated LogP ≈ 2.1) suggest favorable bioavailability potential in drug candidates.

Emerging applications include its use in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design, addressing popular search queries like "fluorine in drug optimization." The hydroxyphenylacetate moiety particularly enables bioconjugation strategies, while the bromine atom facilitates palladium-catalyzed transformations—a hot topic in flow chemistry discussions. Regulatory-compliant synthesis protocols have been published, emphasizing atom economy and waste reduction principles.

Quality control standards for CAS 1807118-39-3 typically require chromatographic purity verification and residual solvent analysis, meeting ICH guidelines. The compound's crystallinity and melting point characteristics (reported range: 89-92°C) ensure reproducible performance in multistep syntheses. Recent patent literature cites derivatives of this compound in oncology target programs, correlating with rising searches for "next-gen cancer therapeutics."

In agrochemical contexts, the fluoro-bromo aromatic system demonstrates activity against plant pathogens, sparking interest in crop protection formulations. Environmental fate studies indicate moderate biodegradability, aligning with green chemistry metrics increasingly demanded by regulatory bodies. The compound's UV absorption profile (λ_max ~280 nm) enables convenient reaction monitoring via spectrophotometry.

Future research directions may explore its utility in metal-organic frameworks (MOFs) or click chemistry applications, areas generating substantial academic interest. Available QSAR data suggests favorable molecular docking potential for enzyme targets, while its hydrogen bonding capacity (donor: 1, acceptor: 3) supports rational drug design. Commercial availability through specialty chemical suppliers ensures accessibility for diverse research initiatives.